Cas no 2171973-48-9 (1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol)

• Product Name: 1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol
• CAS No: 2171973-48-9
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5982597
• PubChem ID: 165787276
• Update Time: 2025-05-19

1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol
• EN300-1640731
• 1-[amino(1,2-thiazol-3-yl)methyl]cyclopentan-1-ol
• 2171973-48-9

• Inchi： 1S/C9H14N2OS/c10-8(7-3-6-13-11-7)9(12)4-1-2-5-9/h3,6,8,12H,1-2,4-5,10H2
• InChI Key： JZSGZPLWEWFCBR-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C2(CCCC2)O)N)=N1

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol

1-Amino(1,2-Thiazol-3-Yl)Methylcyclopentan-1-Ol: A Comprehensive Overview

1-Amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol, with the CAS number 2171973-48-9, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its cyclopentanol backbone, which is substituted with an amino group attached to a thiazole ring. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and development.

The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding. This feature enhances the compound's bioavailability and pharmacokinetic properties. Recent studies have highlighted the potential of thiazole-containing compounds in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, 1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. This compound's synthesis has been extensively documented in recent literature, with particular emphasis on its scalability for industrial production.

The pharmacological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents. Furthermore, its ability to modulate key cellular pathways involved in cancer progression has positioned it as a potential candidate for anticancer drug development.

In addition to its therapeutic potential, 1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol has also been explored for its applications in materials science. Its unique chemical structure allows for the formation of stable complexes with metal ions, making it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have promising applications in gas storage, catalysis, and sensing technologies.

The growing interest in this compound has led to numerous collaborative research efforts between academia and industry. Researchers are currently investigating its potential as a building block for more complex molecular architectures. By leveraging modern computational tools and high-throughput screening techniques, scientists aim to uncover new functional properties that could further expand its utility.

In conclusion, 1-amino(1,2-thiazol-3-yl)methylcyclopentan-1-ol represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activity make it an exciting subject for ongoing research. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.